Cas no 3261-05-0 (5-Chlorobenzofuran-3-one)

• Product name: 5-Chlorobenzofuran-3-one
• CAS No: 3261-05-0
• MF: C₈H₅ClO₂
• MW: 168.57710146904
• MDL: MFCD00091066
• CID: 304352
• PubChem ID: 3711352

5-Chlorobenzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• 5-Chlorobenzofuran-3-one
• 3(2H)-Benzofuranone,5-chloro-
• 5-chloro-1-benzofuran-3-one
• 5-Chloro-benzofuran-3-one
• 5-Chlor-benzofuran-3-on
• 5-chloro-2,3-dihydro-1-benzofuran-3-one
• 5-Chloro-3-Benzofuranone
• 5-chloro-benzofuran-3-ol
• 5-Chloro-1-benzofuran-3(2H)-one
• SB36602
• 5-chloro-benzofuran-3 (2h)-one
• FT-0649261
• EN300-69042
• 5-chloro-benzofuran-3(2h)-one
• SCHEMBL69423
• SY011536
• AC-31637
• CS-0199918
• 5-Chloro-benzofuran-3-one;5-CHLOROBENZOFURAN-3(2H)-ONE
• AM9286
• 5-CHLOROBENZOFURAN-3(2H)-ONE
• MFCD00091066
• AKOS000223981
• 5-Chlorobenzo[b]furan-3(2H)-one
• Z334863058
• STL253543
• 3261-05-0
• DTXSID30395370
• J-517390
• A5835
• AB03274
• QQCUCXUMVSGDJH-UHFFFAOYSA-N
• 3(2H)-BENZOFURANONE, 5-CHLORO-
• AS-36110
• DB-068666

• MDL： MFCD00091066
• Inchi： 1S/C8H5ClO2/c9-5-1-2-8-6(3-5)7(10)4-11-8/h1-3H,4H2
• InChI Key： QQCUCXUMVSGDJH-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(CO2)=O

Computed Properties

• Exact Mass: 167.99800
• Monoisotopic Mass: 167.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Solid
• Density: 1.428
• Boiling Point: 304.3 ℃ at 760 mmHg
• Flash Point: 145.6 ℃
• Refractive Index: 1.601
• PSA: 26.30000
• LogP: 1.91510

5-Chlorobenzofuran-3-one Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319
• Warning Statement： P261;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

5-Chlorobenzofuran-3-one Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 5-Chlorobenzofuran-3-one

Comprehensive Overview of 5-Chlorobenzofuran-3-one (CAS No. 3261-05-0): Properties, Applications, and Industry Insights

5-Chlorobenzofuran-3-one (CAS No. 3261-05-0) is a specialized organic compound belonging to the benzofuran family, characterized by a chlorine substituent at the 5-position and a ketone functional group at the 3-position. This heterocyclic structure grants it unique chemical properties, making it valuable in pharmaceutical intermediates, agrochemical synthesis, and material science research. The compound's molecular formula, C₈H₅ClO₂, and precise structural features have garnered attention in both academic and industrial settings.

Recent trends in green chemistry and sustainable synthesis have increased demand for efficient methods to produce halogenated benzofuran derivatives. Researchers are exploring catalytic processes to optimize the yield of 5-Chlorobenzofuran-3-one while minimizing environmental impact. Its role as a building block for biologically active molecules aligns with the growing focus on drug discovery and precision medicine, addressing common search queries like "benzofuran applications in medicine" or "chlorinated heterocycles in drug design."

The compound's physical properties—including a melting point range of 98–102°C and moderate solubility in polar organic solvents—make it suitable for controlled reactions. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed for purity verification, a critical consideration for laboratories seeking "high-purity benzofuran-3-one suppliers" or "CAS 3261-05-0 specification data."

In material science, 5-Chlorobenzofuran-3-one serves as a precursor for functional polymers and organic electronic materials. Its electron-withdrawing chlorine atom enhances compatibility with conjugated systems, relevant to searches like "chlorobenzofuran in OLEDs" or "heterocyclic monomers for conductive polymers." Industry reports highlight its niche application in advanced coatings and photoresist formulations.

Regulatory compliance remains a key discussion point, with suppliers emphasizing adherence to REACH and GMP standards. Proper storage recommendations (e.g., inert atmosphere, low humidity) and handling protocols are frequently searched alongside the compound's CAS number, reflecting user concerns about compound stability and long-term storage solutions.

Emerging research explores 5-Chlorobenzofuran-3-one's potential in catalysis and asymmetric synthesis, particularly in constructing chiral frameworks. This aligns with the pharmaceutical industry's need for enantioselective intermediates, a topic generating search traffic like "chiral benzofuran synthesis" or "CAS 3261-05-0 in asymmetric reactions."

Market analysts note steady growth in the benzofuran derivatives segment, driven by demand from Asia-Pacific pharmaceutical manufacturers. Suppliers increasingly provide custom synthesis and scale-up services for CAS 3261-05-0, responding to queries about "bulk 5-Chlorobenzofuran-3-one suppliers" or "process optimization for halogenated benzofurans."